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Compound of Interest

Compound Name: Butoxyoxirane

Cat. No.: B15176276

Disclaimer: A specific Safety Data Sheet (SDS) for Butoxyoxirane (CAS Number: 45631-61-6)
was not publicly available in the conducted searches. The information provided herein is based
on general principles of laboratory safety for handling chemicals with unknown or limited
hazard data. It is imperative to obtain a comprehensive SDS from the supplier before any
handling of Butoxyoxirane.

This guide is intended for researchers, scientists, and drug development professionals to
provide essential, immediate safety and logistical information for handling Butoxyoxirane,
assuming a high degree of hazard in the absence of specific data.

Immediate Actions and Precautions

Given the lack of specific toxicity and hazard information for Butoxyoxirane, a conservative
approach to handling is mandatory. Treat Butoxyoxirane as a substance with high acute and
chronic toxicity.

Key Principles:

o Assume High Hazard: In the absence of data, treat Butoxyoxirane as highly toxic,
flammable, and environmentally hazardous.

e Minimize Exposure: All handling procedures must be designed to minimize the possibility of
inhalation, skin contact, and ingestion.
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e Obtain SDS: Do not handle Butoxyoxirane until you have obtained and thoroughly reviewed
the Safety Data Sheet from your supplier.[1][2][3]

o Consult Safety Professionals: Before commencing any work, consult with your institution's
Environmental Health and Safety (EHS) department.

Operational Plan for Handling Butoxyoxirane

This operational plan outlines the necessary steps for the safe handling of Butoxyoxirane from
receipt to disposal, emphasizing caution due to the absence of specific hazard data.

Pre-Handling Procedures

e Information Gathering:

o Obtain the vendor-specific SDS for Butoxyoxirane.[1][4] If the supplier cannot provide
one, do not use the chemical.[4]

o Review the SDS thoroughly with all personnel who will be handling the substance.
o Conduct a formal risk assessment for all planned experiments involving Butoxyoxirane.
e Engineering Controls:

o All work with Butoxyoxirane must be conducted in a certified chemical fume hood with a
face velocity of 80-120 feet per minute.

o Ensure that an eyewash station and safety shower are immediately accessible and have
been recently tested.[5]

o Use a designated and clearly labeled area within the laboratory for all work with
Butoxyoxirane.

Personal Protective Equipment (PPE)

In the absence of specific data, a high level of personal protective equipment is required.[5][6]
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PPE Category

Specification

Hand Protection

Chemical-resistant gloves are mandatory. Given
the unknown nature of Butoxyoxirane, consider
double-gloving with compatible materials.

Consult glove manufacturer compatibility charts.

Eye Protection

Chemical splash goggles that meet ANSI Z87.1
standards are required. A face shield should be
worn in addition to goggles when there is a

significant splash hazard.

Skin and Body

A flame-resistant lab coat is the minimum
requirement. For larger quantities or higher risk
procedures, a chemical-resistant apron or suit
should be worn. Closed-toe shoes are

mandatory.

Respiratory

A NIOSH-approved respirator may be required
depending on the volatility of Butoxyoxirane and
the specifics of the procedure. Consult with your

EHS department for proper selection.

Handling and Experimental Procedures

o Quantities: Use the smallest possible quantity of Butoxyoxirane for your experiment.

o Transport: When transporting Butoxyoxirane within the laboratory, use a secondary

container to prevent spills.

» Spills: Be prepared for spills. A chemical spill kit appropriate for the quantity of

Butoxyoxirane being used should be readily available.[7] All personnel must be trained on

its use.

Storage

o Store Butoxyoxirane in a tightly sealed, properly labeled container.
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e The storage location should be a cool, dry, well-ventilated area, away from heat, sparks, and
open flames.

o Store separately from incompatible materials. Without specific data, assume incompatibility
with strong oxidizing agents, acids, and bases.

Disposal Plan

o All waste containing Butoxyoxirane must be treated as hazardous waste.

e Collect all liquid and solid waste in designated, sealed, and clearly labeled hazardous waste
containers.

e Do not dispose of Butoxyoxirane down the drain.[8]

» Follow all institutional, local, and national regulations for hazardous waste disposal. Consult
your EHS department for specific procedures.

Essential Information to be Found in the Supplier's
SDS

When you receive the Safety Data Sheet for Butoxyoxirane from your supplier, it should
contain the following critical information. If any of this is missing, exercise extreme caution and
consult with the supplier and your EHS department.
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Section of SDS

Key Information to Look For

Hazards Identification

GHS hazard classifications (e.g., Flammable

Liquid, Acute Toxicity, Carcinogenicity).

First-Aid Measures

Specific instructions for inhalation, skin contact,

eye contact, and ingestion.

Fire-Fighting Measures

Suitable extinguishing media, specific hazards
arising from the chemical, and special protective

equipment for firefighters.

Handling and Storage

Precautions for safe handling, conditions for

safe storage, including any incompatibilities.

Exposure Controls/PPE

Occupational Exposure Limits (OELS),
appropriate engineering controls, and specific
recommendations for personal protective

equipment.

Physical/Chemical Properties

Appearance, odor, flash point, vapor pressure,

and solubility.

Toxicological Information

Routes of exposure, symptoms of exposure,
and data on acute and chronic toxicity (LD50,
LC50).

Disposal Considerations

Guidance on proper disposal methods and

compliance with environmental regulations.

Workflow for Handling Chemicals with Limited

Safety Information

The following diagram illustrates the logical workflow for safely approaching the handling of a

chemical like Butoxyoxirane, for which safety information is not readily available.
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Caption: Workflow for safely handling a chemical with unknown hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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